Technical Guide: 3,5-Di-tert-butylphenyl Acrylate in Advanced Polymer Therapeutics
Technical Guide: 3,5-Di-tert-butylphenyl Acrylate in Advanced Polymer Therapeutics
Executive Summary
3,5-Di-tert-butylphenyl acrylate (CAS: 1223748-25-1) represents a specialized class of bulky aromatic monomers used to modulate the hydrophobicity and thermal rigidity of functional polymers. In drug development, its primary utility lies in the hydrophobic modification of amphiphilic block copolymers. By incorporating this monomer into the hydrophobic core of micelles or nanoparticles, researchers can significantly enhance the loading capacity and stability of poorly water-soluble Active Pharmaceutical Ingredients (APIs) through increased steric bulk and π-π stacking interactions.
This guide details the physicochemical properties, synthesis protocols, and application workflows for leveraging 3,5-di-tert-butylphenyl acrylate in controlled drug delivery systems.
Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]
The steric hindrance provided by the two tert-butyl groups at the 3 and 5 positions of the phenyl ring imparts unique solubility and glass transition characteristics to the resulting polymers.
Table 1: Physicochemical Specifications
| Property | Value / Description |
| Chemical Name | 3,5-Di-tert-butylphenyl acrylate |
| CAS Number | 1223748-25-1 |
| Molecular Formula | C₁₇H₂₄O₂ |
| Molecular Weight | 260.37 g/mol |
| Structure | Phenyl ring substituted with acrylate (C1) and tert-butyl groups (C3, C5) |
| Physical State | Viscous liquid or low-melting solid (dependent on purity) |
| Solubility | Soluble in DCM, THF, Toluene; Insoluble in Water |
| Predicted LogP | ~6.5 – 7.2 (Highly Hydrophobic) |
| Polymer Tg | High (>100°C estimated) due to restricted rotation |
Synthesis Protocol: Esterification Pathway[8]
The synthesis of 3,5-di-tert-butylphenyl acrylate is achieved via the esterification of 3,5-di-tert-butylphenol with acryloyl chloride . This reaction requires strict anhydrous conditions to prevent the hydrolysis of the acid chloride.
Experimental Workflow
Reagents:
-
3,5-Di-tert-butylphenol (1.0 eq)
-
Acryloyl chloride (1.2 eq)
-
Triethylamine (TEA) (1.5 eq) or Pyridine
-
Dichloromethane (DCM) (Anhydrous solvent)
-
Inhibitor: Hydroquinone monomethyl ether (MEHQ) (100 ppm) to prevent premature polymerization.
Step-by-Step Protocol:
-
Preparation: In a flame-dried 3-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 3,5-di-tert-butylphenol in anhydrous DCM.
-
Base Addition: Add Triethylamine (TEA) and cool the solution to 0°C using an ice bath.
-
Acylation: Dropwise add acryloyl chloride (diluted in minimal DCM) over 30 minutes. Maintain temperature < 5°C to minimize side reactions.
-
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor conversion via TLC (Hexane:Ethyl Acetate 9:1).
-
Workup: Quench with saturated NaHCO₃ solution. Extract the organic layer, wash with 1M HCl (to remove excess amine), then brine.
-
Purification: Dry over MgSO₄, filter, and concentrate in vacuo. Purify via silica gel column chromatography (Eluent: Hexane/EtOAc gradient).
Visualization: Synthesis Pathway[5]
Figure 1: Nucleophilic acyl substitution pathway for the synthesis of the target monomer.
Polymerization & Drug Delivery Applications[1][4][9][10][11]
The primary value of 3,5-di-tert-butylphenyl acrylate in drug development is its use as a hydrophobic monomer in the synthesis of amphiphilic block copolymers (e.g., PEG-b-Poly(3,5-DTBPA)).
Mechanism of Action
When copolymerized with a hydrophilic block (like PEG), the bulky tert-butyl phenyl groups form a hyper-hydrophobic core upon self-assembly in aqueous media.
-
Steric Bulk: The large volume of the 3,5-di-tert-butyl groups prevents dense packing, creating "free volume" within the micelle core that can accommodate bulky drug molecules.
-
π-π Stacking: The aromatic ring facilitates π-π interactions with aromatic drugs (e.g., Doxorubicin, Paclitaxel), improving loading efficiency and retention.
Protocol: Reversible Addition-Fragmentation Chain Transfer (RAFT) Polymerization
Objective: Synthesize PEG-b-Poly(3,5-DTBPA).
-
Charge: In a Schlenk tube, combine PEG-CTA (Macro-Chain Transfer Agent), 3,5-di-tert-butylphenyl acrylate (Monomer), and AIBN (Initiator) in a molar ratio of [Monomer]:[CTA]:[I] = 100:1:0.2.
-
Solvent: Dissolve in 1,4-Dioxane or Toluene.
-
Degas: Perform three freeze-pump-thaw cycles to remove oxygen (critical for RAFT).
-
Polymerize: Heat to 70°C for 12–24 hours.
-
Purification: Precipitate the polymer into cold methanol/ether mixture (3x) to remove unreacted monomer.
-
Characterization: Analyze via ¹H-NMR (conversion) and GPC (molecular weight distribution, Đ).
Visualization: Micellar Self-Assembly
Figure 2: Logic flow from monomer polymerization to drug-loaded micelle formation.
Safety & Handling
As an acrylate monomer, 3,5-di-tert-butylphenyl acrylate poses specific hazards related to sensitization and reactivity.
-
Storage: Store at 2–8°C in the dark. Ensure the presence of an inhibitor (MEHQ) and oxygen (air headspace) to prevent spontaneous polymerization. Do not store under pure nitrogen for long periods.[1]
-
Hazards:
-
Skin/Eye Irritant: Causes serious eye irritation and skin sensitization.
-
Sensitizer: Prolonged exposure may cause allergic contact dermatitis.
-
-
PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood.
References
-
Synthesis of Bulky Phenolic Acrylates
- Source: PrepChem. "Synthesis of 3,5-di tert.
-
URL:[Link]
-
Hydrophobic Modification in Drug Delivery
-
Acrylate Polymerization Kinetics
-
General Acrylate Safety Data
- Source: PubChem Compound Summary for tert-Butyl acrylate (Structural analog for safety profile).
-
URL:[Link]
